ethyl 5-(1H-indol-3-yl)-3-methyl-2,4-pentadienoate

• IUPAC Name: ethyl (2Z,4E)-5-(1H-indol-3-yl)-3-methylpenta-2,4-dienoate
• InChI: InChI=1S/C16H17NO2/c1-3-19-16(18)10-12(2)8-9-13-11-17-15-7-5-4-6-14(13)15/h4-11,17H,3H2,1-2H3/b9-8+,12-10-
• InChI Key: ZQHPVJWRNLWQIB-ZLNDROGTSA-N
• Canonical SMILES: CCOC(=O)C=C(C)C=CC1=CNC2=CC=CC=C21
• Isomeric SMILES: CCOC(=O)/C=C(/C)\C=C\C1=CNC2=CC=CC=C21
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol
• Solubility: 12.5 [ug/mL] (The mean of the results at pH 7.4)

Description

Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and have attracted increasing attention in recent years due to their biological activity. Indoles, both natural and synthetic, show various biologically vital properties.

Synthesis Analysis

Various methods have been reported for the synthesis of indoles, such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others.

Molecular Structure Analysis

Indole is also known as benzopyrrole which contains a benzenoid nucleus and has 10 π-electrons (two from lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Physical And Chemical Properties Analysis

Physically, indoles are crystalline and colorless in nature with specific odors.

Mechanism of Action

The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years.

Future Directions

From the literature, it is revealed that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities.